molecular formula C17H16BrNO B8613029 1-Bromo-4-cyano-3-methoxy-5-(4-ethyl-benzyl)-benzene

1-Bromo-4-cyano-3-methoxy-5-(4-ethyl-benzyl)-benzene

Cat. No. B8613029
M. Wt: 330.2 g/mol
InChI Key: PZNOBCFGAOXZOL-UHFFFAOYSA-N
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Description

1-Bromo-4-cyano-3-methoxy-5-(4-ethyl-benzyl)-benzene is a useful research compound. Its molecular formula is C17H16BrNO and its molecular weight is 330.2 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C17H16BrNO

Molecular Weight

330.2 g/mol

IUPAC Name

4-bromo-2-[(4-ethylphenyl)methyl]-6-methoxybenzonitrile

InChI

InChI=1S/C17H16BrNO/c1-3-12-4-6-13(7-5-12)8-14-9-15(18)10-17(20-2)16(14)11-19/h4-7,9-10H,3,8H2,1-2H3

InChI Key

PZNOBCFGAOXZOL-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)CC2=C(C(=CC(=C2)Br)OC)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

KOtBu (11.8 g) is added to a flask charged with a stir bar and dry NMP (40 mL) and chilled to −10° C. under argon atmosphere. A solution of ethyl (4-ethyl-phenyl)-acetate (10.1 g) and 1-bromo-4-cyano-3,5-difluoro-benzene (11.5 g) in NMP (40 mL) is added at such a rate that the reaction temperature maintains below 10° C. After stirring for 1 hour at room temperature, methanol (50 mL) and 1 M aqueous sodium hydroxide solution (39 mL) are added and the resulting mixture is stirred overnight at 100° C. Then, 4 M aqueous hydrochloric acid (100 mL) is added and the mixture is stirred for another h at 100° C. The methanol fraction is evaporated, water (200 mL) is added to the residue and the resulting mixture is extracted with ethyl acetate. The combined organic extracts are washed twice with water, twice with brine and dried (MgSO4). The solvent is evaporated and the residue is washed with methanol. The insoluble residue is separated by filtration and dried to give the white product.
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11.8 g
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10.1 g
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11.5 g
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40 mL
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100 mL
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Quantity
40 mL
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39 mL
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reactant
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Quantity
50 mL
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solvent
Reaction Step Five

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